1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H14N2O3/c1-9-12(13(16)17)8-15(14-9)7-10-3-5-11(18-2)6-4-10/h3-6,8H,7H2,1-2H3,(H,16,17)
• InChI Key: QULHAABHCUHUQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)O)CC2=CC=C(C=C2)OC

Description

1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Scheme 2, Step 1: A solution of NaOH 3 M (108 mmol, 35.8 mL) was added slowly, at 0° C., to a solution of ethyl 1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylate (43 mmol, 11.8 g) in MeOH (108 mL) and the reaction mixture was heated at 50° C. for 2 hours. After evaporation of the solvent, the residue was partitioned between a NaOH 1M solution and Et2O. The organic layer was washed with a NaOH 1M solution. The aqueous layer was acidified to pH=1-2 with a HCl 1M solution and the aqueous phase was extracted with DCM. The organic phase was dried over Na2SO4, was filtered and was concentrated under reduced pressure to yield 1-(4-methoxybenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid (37.8 mmol, 9.30 g, 88%) as a beige solid. The crude product was used without any purification.